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Compound of Interest

Compound Name: 2-Hydroxyheptanal

Cat. No.: B095475 Get Quote

An In-depth Technical Guide to the Chemical Properties and Structure of 2-Hydroxyheptanal

This technical guide provides a comprehensive overview of the chemical properties and

structure of 2-Hydroxyheptanal, tailored for researchers, scientists, and professionals in drug

development. The information is presented to facilitate easy access and comparison of its

physicochemical characteristics.

Chemical Structure and Identifiers
2-Hydroxyheptanal is an organic compound containing both a hydroxyl and an aldehyde

functional group. Its structure is characterized by a seven-carbon chain with the hydroxyl group

located on the second carbon atom.

Key Identifiers:

IUPAC Name: 2-hydroxyheptanal[1]

Molecular Formula: C₇H₁₄O₂[1][2][3][4]

SMILES: CCCCCC(C=O)O[1]

InChI: InChI=1S/C7H14O2/c1-2-3-4-5-7(9)6-8/h6-7,9H,2-5H2,1H3[1]

InChIKey: CWBPXSZASLMQHN-UHFFFAOYSA-N[1]
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CAS Number: 17046-02-5[1][2]

Caption: 2D structure of 2-Hydroxyheptanal.

Physicochemical Properties
The following table summarizes the key quantitative physicochemical properties of 2-
Hydroxyheptanal.

Property Value Source(s)

Molecular Weight 130.18 g/mol [1][2]

Exact Mass 130.099379685 Da [1][2]

Boiling Point 185.7 °C at 760 mmHg [3]

Density 0.934 g/cm³ [3]

Flash Point 70.9 °C [3]

Vapor Pressure 0.194 mmHg at 25 °C [3]

Refractive Index 1.432 [3]

XLogP3 1.4 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 5 [2]

Topological Polar Surface Area 37.3 Å² [1][2]

Experimental Protocols
Specific, validated experimental protocols for the synthesis and analysis of 2-Hydroxyheptanal
are not readily available in the public domain. However, methodologies for structurally related

compounds can provide a foundational approach for researchers.
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Synthesis of a Related Compound: 7-Hydroxyheptanal
A synthesis method for the isomeric 7-hydroxyheptanal has been described, which may serve

as a reference for developing a synthesis route for 2-Hydroxyheptanal.[5]

Procedure Overview:

Aleuritic acid is treated with sodium hydroxide in water at 0-10 °C.[5]

Sodium periodate in water is added to the resulting suspension over one hour, maintaining a

temperature below 15 °C.[5]

Dichloromethane is added, and the mixture is stirred for 2.5 hours at 15 °C.[5]

Additional dichloromethane and saturated aqueous sodium bicarbonate are added, and the

mixture is stirred vigorously.[5]

The precipitated sodium iodate is removed by filtration.[5]

The dichloromethane layer is separated, and the aqueous phase is washed with

dichloromethane.[5]

The combined organic extracts are dried over anhydrous magnesium sulphate.[5]

Removal of the solvent under vacuum yields 7-hydroxyheptanal.[5]
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Aleuritic Acid + NaOH (aq)

Addition of NaIO4 (aq)
< 15 °C

Addition of Dichloromethane
Stir at 15 °C

Addition of NaHCO3 (aq)

Filtration to remove NaIO3

Separation of Organic Layer

Drying over MgSO4

Solvent Evaporation

7-Hydroxyheptanal

Click to download full resolution via product page

Caption: Workflow for the synthesis of 7-hydroxyheptanal.
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Analytical Methods for a Related Compound: 5-
Hydroxyheptan-2-one
For the analysis of similar hydroxy-ketone compounds, techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography

(HPLC) are commonly employed.[6][7]

General GC-MS Protocol with Derivatization:

Sample Preparation: Liquid-liquid extraction or solid-phase extraction can be used to isolate

the analyte.[7]

Derivatization: To improve volatility, the hydroxyl group can be derivatized, for instance,

through silylation using BSTFA with 1% TMCS.[7] The sample is evaporated, and the

derivatizing agents are added, followed by heating at 60°C for 30 minutes.[7]

GC-MS Parameters:

Injector Temperature: 250°C[7]

Oven Program: Start at 80°C (hold 2 min), ramp to 280°C at 10°C/min (hold 5 min).[6]

Ionization Mode: Electron Ionization (EI) at 70 eV.[6][7]

General HPLC-UV Protocol with Derivatization:

Sample Preparation: The sample is mixed with a solution of 2,4-dinitrophenylhydrazine in

acidified acetonitrile and incubated at 40°C for 30 minutes.[6]

HPLC Parameters:

Mobile Phase: Gradient elution with acetonitrile and water.[6]

Detector: UV detector.[7]

Biological Activity
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Currently, there is a lack of specific information in peer-reviewed literature regarding the

biological activity or involvement of 2-Hydroxyheptanal in any signaling pathways. General in

vitro assays, such as those evaluating cytotoxicity, antimicrobial, or enzyme inhibition

properties, would be necessary first steps in characterizing its biological profile.[8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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